3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile

• IUPAC Name: 3-[amino(1,3-benzothiazol-2-yl)amino]propanenitrile
• InChI: InChI=1S/C10H10N4S/c11-6-3-7-14(12)10-13-8-4-1-2-5-9(8)15-10/h1-2,4-5H,3,7,12H2
• InChI Key: CSGRBQHJJOBWPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CCC#N)N
• Molecular Formula: C10H10N4S
• DSSTOX Substance ID: DTXSID00386538
• Molecular Weight: 218.28 g/mol
• CAS RN: 86691-41-0

Description

3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile is a compound with the molecular formula C10H10N4S. It is a derivative of benzothiazole, a bicyclic heterocycle with fused benzene and thiazole rings. The compound is known to have antimicrobial activity and can be used as luminescing biosensors.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including 3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile, can be achieved through various methods. These methods can be divided into conventional multistep processes and one-pot, atom economy procedures, realized using green chemistry principles and simple reagents. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful, modern tools for the design of a wide variety of aromatic azoles.

Molecular Structure Analysis

The molecular structure of 3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile consists of a benzothiazole ring attached to a propanenitrile group via a hydrazino linker. The benzothiazole ring is a bicyclic heterocycle with fused benzene and thiazole rings.

Chemical Reactions Analysis

Benzothiazoles, including 3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile, are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles. The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows for a wide range of chemical reactions.

Physical And Chemical Properties Analysis

The molecular weight of 3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile is 218.70700. Other physical and chemical properties such as density, boiling point, and melting point are not available in the search results.

Scientific Research Applications

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields. .

El-Borai et al. .

Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds have shown better inhibition potency in new benzothiazole derivatives against M. .

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with anti-tubercular activity . They have shown inhibitory effects against Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have been found to exhibit anticonvulsant activity . They interact with epilepsy molecular targets such as GABA (A) alpha-1, glutamate, GABA (A) delta receptors, and Na/H exchanger .

Biochemical Pathways

Benzothiazole derivatives have been associated with the inhibition of mycobacterium tuberculosis, suggesting they may affect the biochemical pathways related to this bacterium .

Pharmacokinetics

A computational study was carried out for the calculation of pharmacophore pattern and prediction of pharmacokinetic properties of benzothiazole derivatives .

Result of Action

Benzothiazole derivatives have shown inhibitory effects against mycobacterium tuberculosis , suggesting that they may have a bactericidal or bacteriostatic effect.

Future Directions

Benzothiazoles, including 3-[1-(1,3-Benzothiazol-2-yl)hydrazino]-propanenitrile, are biologically active and industrially demanded compounds. Their synthesis methods are being developed based on commercially available reagents and the principles of green chemistry. These compounds play a special role in the design of biologically active compounds, which may be useful for developing new drugs and materials.